Cas no 1863578-71-5 (4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine)

• Product Name: 4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine
• CAS No: 1863578-71-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5324875
• Update Time: 2025-05-22

4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((1-methyl-1H-imidazol-5-yl)methyl)morpholine
• 4-[(3-methylimidazol-4-yl)methyl]morpholine
• 4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine

• Inchi： 1S/C9H15N3O/c1-11-8-10-6-9(11)7-12-2-4-13-5-3-12/h6,8H,2-5,7H2,1H3
• InChI Key： FBQCGCLMITYKCD-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CN=CN2C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• XLogP3: -0.5
• Topological Polar Surface Area: 30.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine

Recent Advances in the Study of 4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine (CAS: 1863578-71-5)

The compound 4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine (CAS: 1863578-71-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and imidazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research involves the synthesis and optimization of 4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The optimized protocol employs a multi-step reaction sequence, starting from commercially available precursors, and introduces a catalytic step that enhances efficiency. This advancement is critical for facilitating further pharmacological evaluations and potential industrial applications.

Pharmacological investigations have revealed that 4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro studies demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological disorders such as depression and Parkinson's disease. Furthermore, preliminary in vivo experiments in rodent models showed promising results in reducing symptoms of anxiety and motor dysfunction, although further studies are needed to confirm these findings and elucidate the underlying mechanisms.

Another significant development is the exploration of 4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine as a scaffold for designing new anticancer agents. Researchers have synthesized a series of derivatives and evaluated their cytotoxicity against various cancer cell lines. Early results indicate that certain derivatives exhibit selective toxicity towards cancer cells while sparing normal cells, a property attributed to their ability to inhibit specific kinases involved in cell proliferation. These findings were presented at the 2023 American Chemical Society Annual Meeting and are currently under peer review for publication.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focus of recent research. A study conducted by a team at the University of Cambridge investigated its metabolic stability and bioavailability. The results indicated that 4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine has favorable absorption and distribution profiles, although its metabolism in the liver requires further optimization to reduce rapid clearance. These insights are crucial for the design of prodrugs or formulation strategies to enhance its therapeutic efficacy.

Looking ahead, the research community is optimistic about the potential of 4-[(1-methyl-1H-imidazol-5-yl)methyl]morpholine. Ongoing studies are exploring its applications in other therapeutic areas, such as inflammation and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the body of evidence grows, this compound may emerge as a key player in the next generation of therapeutics.